2-(benzenesulfonyl)-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C20H20N2O4S2/c1-2-12-26-16-10-8-15(9-11-16)18-13-27-20(21-18)22-19(23)14-28(24,25)17-6-4-3-5-7-17/h3-11,13H,2,12,14H2,1H3,(H,21,22,23)
• InChI Key: KJDWLYKCDBDWAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H20N2O4S2
• Molecular Weight: 416.5 g/mol

Description

The compound “2-(benzenesulfonyl)-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide” is a complex organic molecule. It contains a benzene ring (benzenesulfonyl) and a thiazole ring (1,3-thiazol-2-yl), which are common structures in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzene and thiazole rings suggests that the compound may have a planar structure, but without more information or a crystallographic study, this is speculative.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the benzenesulfonyl group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzene and thiazole rings might make the compound relatively non-polar, affecting its solubility in different solvents.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. If it shows promising biological activity, it could be further studied for potential use in medicine or other fields.